1-acetyl-N-(2-methylphenyl)-2,3-dihydro-1H-indole-5-sulfonamide

• IUPAC Name: 1-acetyl-N-(2-methylphenyl)-2,3-dihydroindole-5-sulfonamide
• InChI: InChI=1S/C17H18N2O3S/c1-12-5-3-4-6-16(12)18-23(21,22)15-7-8-17-14(11-15)9-10-19(17)13(2)20/h3-8,11,18H,9-10H2,1-2H3
• InChI Key: RJACZRMSMMACLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NS(=O)(=O)C2=CC3=C(C=C2)N(CC3)C(=O)C
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

1-acetyl-N-(2-methylphenyl)-2,3-dihydro-1H-indole-5-sulfonamide is a synthetic organic compound with a molecular formula of C17H18N2O3S. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-acetyl-N-(2-methylphenyl)-2,3-dihydro-1H-indole-5-sulfonamide typically involves the following steps:

Formation of the Indole Core: The indole core can be synthesized through Fischer indole synthesis, where phenylhydrazine reacts with an aldehyde or ketone under acidic conditions.

Acetylation: The indole derivative is then acetylated using acetic anhydride in the presence of a base such as pyridine.

Sulfonamide Formation: The final step involves the introduction of the sulfonamide group. This can be achieved by reacting the acetylated indole with a sulfonyl chloride in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This includes the use of continuous flow reactors, advanced purification techniques, and process automation to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

1-acetyl-N-(2-methylphenyl)-2,3-dihydro-1H-indole-5-sulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the sulfonamide group, where nucleophiles such as amines or thiols replace the sulfonamide group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles like amines in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Oxidized derivatives of the indole ring.

Reduction: Reduced forms of the acetyl or sulfonamide groups.

Substitution: Substituted indole derivatives with various functional groups replacing the sulfonamide.

Scientific Research Applications

1-acetyl-N-(2-methylphenyl)-2,3-dihydro-1H-indole-5-sulfonamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-acetyl-N-(2-methylphenyl)-2,3-dihydro-1H-indole-5-sulfonamide involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific biological context and application.

Comparison with Similar Compounds

Similar Compounds

• 1-acetyl-N-(2-methylphenyl)-2-indolinamine
• 1-acetyl-N-(2-methylphenyl)-2,3-dihydroindole-5-carboxamide

Uniqueness

1-acetyl-N-(2-methylphenyl)-2,3-dihydro-1H-indole-5-sulfonamide is unique due to its specific structural features, such as the presence of both acetyl and sulfonamide groups on the indole core. This combination of functional groups imparts distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.